Cas no 647-42-7 (1H,1H,2H,2H-Tridecafluoro-1-n-octanol)

• Product Name: 1H,1H,2H,2H-Tridecafluoro-1-n-octanol
• CAS No: 647-42-7
• MF: C₈H₅F₁₃O
• MW: 364.103948354721
• MDL: MFCD00042143
• CID: 39417
• PubChem ID: 87560437
• Update Time: 2025-11-02

1H,1H,2H,2H-Tridecafluoro-1-n-octanol Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctan-1-ol
• 1H,1H,2H,2H-Tridecafluoro-1-n-octanol
• 2-(Perfluorohexyl) Ethyl Alcohol
• 1H,1H,2H,2H-Perfluorooctanol
• 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluoro-1-octanol
• 1H,1H,2H,2H-Perfluoro-1-octanol
• 1H,1H,2H,2H-Perfluorooctan-1-ol
• 1H,1H,2H,2H-Tridecaf
• 1,1,2,2-Tetrahydroperfluoro-1-octanol
• 6:2 FTOH
• 2-(Perfluorohexyl)ethanol
• 1-Octanol, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-
• G2R5YO5N3V
• GRJRKPMIRMSBNK-UHFFFAOYSA-N
• AK115542
• 6:2 Fluorotelomer alcohol
• EC 2
• CS-W002199
• 2-(PERFLUOROHEXYL)ETHYL ALCOHOL
• TEOH 6
• C6F13CH2CH2OH
• NCGC00248081-01
• EINECS 211-477-1
• CHEMINOX FA 6
• CHEMBL3181857
• 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecakis(fluoranyl)octan-1-ol
• DTXCID3024572
• FHET
• Tox21_300519
• NS00010919
• A834872
• NCGC00254434-01
• 1H,1H,2H,2H-Perfluoro-1-octanol, 97%
• SCHEMBL63212
• C8H5F13O
• n:2 FTOHs n=3
• n:2 fluorotelomer alcohols, n=3
• AMY6899
• DS-4125
• A 1620
• FLUOWET EA 600
• CAS-647-42-7
• FD2086
• EN300-762936
• T2528
• FT-0608930
• 3,3,4,4,5,5,6,6,7,7,8,8,8- TRIDECAFLUORO-1-OCTANOL
• Q27278658
• UNII-G2R5YO5N3V
• 2-pefluorohexyl ethanol (6:2)
• EC 211-477-1
• 1,1,2,2-tetrahydroperfluorooctanol
• AKOS005063801
• DTXSID5044572
• MFCD00042143
• 647-42-7
• Fluorotelomer alcohol 6:2
• DB-054726
• FT60466
• 211-477-1

• MDL： MFCD00042143
• Inchi： 1S/C8H5F13O/c9-3(10,1-2-22)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h22H,1-2H2
• InChI Key： GRJRKPMIRMSBNK-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(CCO)(F)F)(F)F)F
• BRN： 1992757

Computed Properties

• Exact Mass: 364.01300
• Monoisotopic Mass: 364.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.651 g/mL at 25 °C(lit.)
• Boiling Point: 87°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.313(lit.)
• Water Partition Coefficient: Miscible with chloroform and methanol. Immiscible with water.
• PSA: 20.23000
• LogP: 4.10760
• Solubility: Insoluble in water

1H,1H,2H,2H-Tridecafluoro-1-n-octanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：RH1460000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on 1H,1H,2H,2H-Tridecafluoro-1-n-octanol

Comprehensive Guide to 1H,1H,2H,2H-Tridecafluoro-1-n-octanol (CAS No. 647-42-7): Properties, Applications, and Industry Trends

1H,1H,2H,2H-Tridecafluoro-1-n-octanol (CAS No. 647-42-7) is a fluorinated alcohol with unique chemical properties that make it invaluable in advanced industrial and scientific applications. This compound, often referred to as tridecafluorooctanol, features a perfluorinated carbon chain combined with a hydroxyl group, offering exceptional hydrophobicity, chemical stability, and surface-active characteristics. Its molecular structure, C8H5F13O, positions it as a critical ingredient in coatings, surfactants, and specialty materials.

In recent years, the demand for fluorinated compounds like 1H,1H,2H,2H-Tridecafluoro-1-n-octanol has surged due to their role in water-repellent coatings and anti-fouling surfaces. Industries such as textiles, electronics, and automotive manufacturing leverage its ability to reduce surface energy, enabling innovations like self-cleaning fabrics and corrosion-resistant materials. Researchers also explore its potential in biomedical applications, including drug delivery systems and diagnostic tools, owing to its biocompatibility and low toxicity.

The synthesis of CAS No. 647-42-7 involves precise fluorination techniques, ensuring high purity and performance consistency. Environmental and regulatory considerations are paramount, with manufacturers adopting green chemistry principles to minimize ecological impact. This aligns with global trends favoring sustainable fluorochemicals, addressing concerns about PFAS (per- and polyfluoroalkyl substances) while maintaining functional benefits.

From a technical standpoint, 1H,1H,2H,2H-Tridecafluoro-1-n-octanol exhibits a boiling point of ~175°C and a density of ~1.7 g/cm³, making it suitable for high-temperature processes. Its low surface tension (~16 mN/m) enhances wettability control in formulations, a key factor for nanotechnology and microelectronics. Analytical methods like GC-MS and NMR are employed to verify its purity, ensuring compliance with industry standards.

Emerging applications include 3D printing resins and flexible electronics, where its fluorinated backbone improves material durability. As industries pivot toward high-performance additives, 647-42-7 remains a focal point for R&D, particularly in energy storage and renewable energy sectors. For instance, its use in lithium-ion battery components highlights its versatility.

In summary, 1H,1H,2H,2H-Tridecafluoro-1-n-octanol (CAS No. 647-42-7) bridges innovation and functionality across multiple domains. Its adaptability to eco-friendly formulations and cutting-edge technologies ensures its relevance in a rapidly evolving market. For researchers and engineers, understanding its properties unlocks opportunities to pioneer next-generation solutions.